![molecular formula C21H21N3O6S2 B2707357 N-(3,4-dimethoxyphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide CAS No. 866866-12-8](/img/no-structure.png)
N-(3,4-dimethoxyphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O6S2 and its molecular weight is 475.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic derivatives, such as those derived from guanidine or incorporating pyrimidine structures, play a crucial role in medicinal chemistry due to their potential biological activities. For example, the synthesis of heterocyclic derivatives has been explored for the development of new drugs and materials. The study by Banfield et al. (1987) on heterocyclic derivatives of guanidine highlights the structural analysis and formation of compounds that could be precursors or analogs to N-(3,4-dimethoxyphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide, demonstrating the importance of structural determination in developing pharmaceuticals (Banfield, Fallon, & Gatehouse, 1987).
Pharmacological Applications
Compounds with pyrimidine structures are often investigated for their potential pharmacological effects. Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds, showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory activities. This indicates the potential of similar compounds for therapeutic applications, especially in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Material Science Applications
In the field of materials science, compounds like this compound can be utilized in the synthesis of advanced materials. For instance, Batibay et al. (2020) explored the use of thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators for creating poly(methyl methacrylate) hybrid networks, demonstrating the potential of such compounds in developing new materials with improved thermal stability (Batibay, Gunkara, Ocal, & Arsu, 2020).
Anticonvulsant Agents
Research into the synthesis of S-acetamide derivatives of pyrimidine as potential anticonvulsant agents reveals the broad applicability of pyrimidine derivatives in medical research. Severina et al. (2020) showed that such compounds could have moderate anticonvulsant activity, indicating the potential for developing new treatments for seizures (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,4-dimethoxyphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide involves the condensation of 3,4-dimethoxyaniline with ethyl 2-(6-oxo-5-tosyl-1,6-dihydropyrimidin-2-ylthio)acetate, followed by hydrolysis and cyclization to form the final product.", "Starting Materials": [ "3,4-dimethoxyaniline", "ethyl 2-(6-oxo-5-tosyl-1,6-dihydropyrimidin-2-ylthio)acetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate", "sodium chloride", "magnesium sulfate" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxyaniline with ethyl 2-(6-oxo-5-tosyl-1,6-dihydropyrimidin-2-ylthio)acetate in the presence of sodium hydroxide to form N-(3,4-dimethoxyphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide.", "Step 2: Hydrolysis of the ethyl ester group using hydrochloric acid to form the corresponding carboxylic acid.", "Step 3: Cyclization of the carboxylic acid using water to form the final product.", "Step 4: Isolation of the product using ethyl acetate, followed by drying over magnesium sulfate and recrystallization from a suitable solvent." ] } | |
CAS No. |
866866-12-8 |
Molecular Formula |
C21H21N3O6S2 |
Molecular Weight |
475.53 |
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C21H21N3O6S2/c1-13-4-7-15(8-5-13)32(27,28)18-11-22-21(24-20(18)26)31-12-19(25)23-14-6-9-16(29-2)17(10-14)30-3/h4-11H,12H2,1-3H3,(H,23,25)(H,22,24,26) |
InChI Key |
FCUOLHNHUCWFNY-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=C(C=C3)OC)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.